Cas no 1804516-01-5 (3,5-Dichloro-2-(difluoromethoxy)anisole)

• Product Name: 3,5-Dichloro-2-(difluoromethoxy)anisole
• CAS No: 1804516-01-5
• MF: C₈H₆Cl₂F₂O₂
• MW: 243.034847736359
• CID: 4706345
• Update Time: 2023-08-15

3,5-Dichloro-2-(difluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(difluoromethoxy)anisole

• Inchi： 1S/C8H6Cl2F2O2/c1-13-6-3-4(9)2-5(10)7(6)14-8(11)12/h2-3,8H,1H3
• InChI Key： NCOACJXALWGQOV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC(F)F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Topological Polar Surface Area: 18.5